3-methyl-N-{4-[(6-methyl-3-pyridazinyl)oxy]phenyl}benzamide

• IUPAC Name: 3-methyl-N-[4-(6-methylpyridazin-3-yl)oxyphenyl]benzamide
• InChI: InChI=1S/C19H17N3O2/c1-13-4-3-5-15(12-13)19(23)20-16-7-9-17(10-8-16)24-18-11-6-14(2)21-22-18/h3-12H,1-2H3,(H,20,23)
• InChI Key: OESRRZJSICNEEQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C(=O)NC2=CC=C(C=C2)OC3=NN=C(C=C3)C
• Molecular Formula: C19H17N3O2
• Molecular Weight: 319.4 g/mol

Description

3-methyl-N-{4-[(6-methyl-3-pyridazinyl)oxy]phenyl}benzamide represents a compound of interest due to its structural and potential functional properties. Its analysis spans across various domains including synthesis, molecular structure, chemical reactions, and physical and chemical properties.

Synthesis Analysis

The synthesis of compounds akin to 3-methyl-N-{4-[(6-methyl-3-pyridazinyl)oxy]phenyl}benzamide involves intricate steps that ensure the addition of functional groups at specific sites on the benzene ring. Techniques such as the condensation reactions, substitution reactions, and use of catalysts are common to achieve the desired molecular framework and functionalization (Saeed et al., 2020).

Molecular Structure Analysis

The molecular structure of compounds like 3-methyl-N-{4-[(6-methyl-3-pyridazinyl)oxy]phenyl}benzamide has been elucidated using X-ray crystallography, providing insights into their three-dimensional conformation. These analyses reveal crucial information about bond lengths, angles, and molecular conformations which are vital for understanding the compound's reactivity and interactions (Demir et al., 2015).

Chemical Reactions and Properties

Chemical reactions involving 3-methyl-N-{4-[(6-methyl-3-pyridazinyl)oxy]phenyl}benzamide highlight its reactivity towards various reagents, influencing the synthesis of derivatives and elucidating its functional groups' behavior. Properties such as stability, reactivity, and interaction with different chemical entities are explored through theoretical and experimental approaches (Kuraishi, 1960).

Physical Properties Analysis

The physical properties, including melting point, boiling point, solubility, and crystalline structure, provide insights into the compound's applicability in various conditions. Techniques like differential scanning calorimetry (DSC) and thermogravimetric analysis (TGA) are used to ascertain these properties, offering a glimpse into its stability under different temperature regimes (Kırca et al., 2018).

Chemical Properties Analysis

Chemical properties such as acidity, basicity, reactivity towards acids and bases, and electrophilic and nucleophilic properties are critical. These properties are determined using spectroscopic methods (NMR, IR, UV-Vis) and computational chemistry approaches to understand the compound's behavior in chemical reactions (Srivastava et al., 2017).

Scientific Research Applications

Synthesis of Novel Compounds

Research has been conducted on the synthesis of novel compounds starting from related chemical structures. For instance, one study detailed the synthesis of thiazolo and triazolo pyrimidines, as well as pyrimido triazine derivatives, highlighting the versatility of related chemical scaffolds in generating new compounds with potentially interesting biological activities (Haiza et al., 2000). Another study focused on designing and synthesizing 6-phenyl-4,5-dihydro-3(2H)-pyridazinone derivatives as cardiotonic agents, indicating the therapeutic potential of such compounds (Wang et al., 2008).

Molecular Docking and Biological Screening

A series of novel pyridine and fused pyridine derivatives were prepared and subjected to molecular docking screenings towards a target protein, showcasing the use of these compounds in drug discovery processes. The study revealed moderate to good binding energies, indicating the potential of these derivatives as lead compounds for further development (Flefel et al., 2018).

Antimicrobial and Antioxidant Activities

Some derivatives have been evaluated for their antimicrobial and antioxidant activities, demonstrating the broad spectrum of biological applications that these compounds can offer. For example, novel benzocaine hydrazide derivatives were synthesized and evaluated for in vitro antibacterial activity against various bacterial strains, highlighting the potential of these compounds in addressing antibiotic resistance (Han et al., 2017).

Anti-inflammatory Activity

Research into heterocyclic systems fused to a thiophene moiety using citrazinic acid as a synthon has led to the synthesis of compounds with significant anti-inflammatory activity. This study provides a foundation for the development of new anti-inflammatory agents, showcasing the therapeutic potential of these chemical frameworks (Amr et al., 2007).